Cas no 89488-25-5 (5-chloro-2-hydroxyphenylboronicacid)

5-chloro-2-hydroxyphenylboronic acid is a versatile boronic acid derivative with a distinct chloro substituent at the 5-position and a hydroxyl group at the 2-position. This compound exhibits high reactivity in various organic transformations, particularly in Suzuki coupling reactions, due to its ability to facilitate carbon-carbon bond formation. Its structural features contribute to its selectivity and efficiency, making it a valuable reagent in synthetic chemistry.
5-chloro-2-hydroxyphenylboronicacid structure
89488-25-5 structure
Product Name:5-chloro-2-hydroxyphenylboronicacid
CAS No:89488-25-5
MF:C6H6BClO3
MW:172.374041080475
MDL:MFCD06659863
CID:720628
PubChem ID:23005362
Update Time:2025-06-20

5-chloro-2-hydroxyphenylboronicacid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-hydroxyphenylboronic acid
    • 5-Chloro-2-hydroxybenzeneboronic acid
    • (5-chloro-2-hydroxyphenyl)boronic acid
    • Boronic acid,B-(5-chloro-2-hydroxyphenyl)-
    • 2-Hydroxy-5-chlorophenylboronic acid
    • Boronic acid, (5-chloro-2-hydroxyphenyl)-
    • 2-Borono-4-chlorophenol
    • 5-Chloro-2-Hydroxyphenyl-Boronic Acid
    • PubChem19653
    • GGZASRFCRAZNPO-UHFFFAOYSA-N
    • 2-(Dihydroxyboryl)-4-chlorophenol
    • OR4250
    • FCH919439
    • LS11049
    • AB26500
    • (5-Chloro-2-hydroxyphenyl
    • B-(5-Chloro-2-hydroxyphenyl)boronic acid (ACI)
    • Benzeneboronic acid, 5-chloro-2-hydroxy- (7CI)
    • Boronic acid, (5-chloro-2-hydroxyphenyl)- (9CI)
    • 5-chloro-2-hydroxyphenylboronicacid
    • SY026155
    • 89488-25-5
    • PS-9506
    • CS-0008642
    • 5-Chloro-2-hydroxyphenylboronic acid, AldrichCPR
    • N12081
    • MFCD06659863
    • AKOS004113800
    • (5-Chloro-2-hydroxyphenyl) boronic acid
    • DB-031955
    • DTXSID20629636
    • C3026
    • EN300-257465
    • J-517312
    • SCHEMBL320185
    • (5-Chloro-2-hydroxyphenyl)boronic Acid (contains varying amounts of Anhydride)
    • MDL： MFCD06659863
    • Inchi： 1S/C6H6BClO3/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,9-11H
    • InChI Key： GGZASRFCRAZNPO-UHFFFAOYSA-N
    • SMILES： ClC1C=C(B(O)O)C(O)=CC=1

Computed Properties

  • Exact Mass: 172.01000
  • Monoisotopic Mass: 172.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 241-242 ºC (benzene )
  • Boiling Point: 369.275℃/760mmHg
  • Flash Point: 177.131°C
  • Refractive Index: 1.602
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),
  • PSA: 60.69000
  • LogP: -0.27460

5-chloro-2-hydroxyphenylboronicacid Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi

5-chloro-2-hydroxyphenylboronicacid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-chloro-2-hydroxyphenylboronicacid Pricemore >>

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5-chloro-2-hydroxyphenylboronicacid Production Method

Production Method 1

89488-25-5 89488-25-5
Reaction Conditions
1.1 Reagents: Chloromethyl methyl ether ,  Sodium hydride Solvents: Dimethylformamide ;  0 °C; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
1.3 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0 °C; 2 h, rt
1.4 Reagents: Trimethyl borate ;  0 °C; 1 h, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ;  rt; 24 h, rt
Reference
Enantiodivergent Atroposelective Synthesis of Chiral Biaryls by Asymmetric Transfer Hydrogenation: Chiral Phosphoric Acid Catalyzed Dynamic Kinetic Resolution
Mori, Keiji; Itakura, Tsubasa; Akiyama, Takahiko, Angewandte Chemie, 2016, 55(38), 11642-11646

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